Cas no 1871518-79-4 ([(4-Chloro-3,3-dimethylbutoxy)methyl]benzene)

• Product Name: [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene
• CAS No: 1871518-79-4
• MF: C₁₃H₁₉ClO
• MW: 226.742363214493
• CID: 6323371
• PubChem ID: 130537447
• Update Time: 2025-05-20

[(4-Chloro-3,3-dimethylbutoxy)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• [(4-chloro-3,3-dimethylbutoxy)methyl]benzene
• EN300-633892
• 1871518-79-4
• [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene

• Inchi： 1S/C13H19ClO/c1-13(2,11-14)8-9-15-10-12-6-4-3-5-7-12/h3-7H,8-11H2,1-2H3
• InChI Key： KUUPRNXUZQJQSA-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)CCOCC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.1124429g/mol
• Monoisotopic Mass: 226.1124429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene

Introduction to [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene (CAS No. 1871518-79-4)

[(4-Chloro-3,3-dimethylbutoxy)methyl]benzene, with the CAS number 1871518-79-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, featuring a chlorobenzene core substituted with a dimethylbutoxy group, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 3-position with a 3,3-dimethylbutoxy moiety. This specific arrangement imparts distinct reactivity and functionality, making it valuable for further chemical modifications. The compound's stability under various conditions and its compatibility with multiple synthetic pathways have made it a subject of interest in industrial and academic research.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds derived from chlorobenzene derivatives. The 4-chloro substituent enhances the electrophilicity of the benzene ring, facilitating nucleophilic aromatic substitution reactions. This property is particularly useful in constructing complex molecular architectures essential for drug design. Additionally, the dimethylbutoxy group provides steric hindrance and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene is its role as a precursor in synthesizing biologically active compounds. Researchers have leveraged its reactivity to develop intermediates for antiviral, anticancer, and anti-inflammatory agents. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymatic targets by modulating their binding interactions. These findings underscore the importance of molecular diversity in drug discovery.

The synthesis of [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene typically involves multi-step reactions starting from commercially available aromatic precursors. The process often begins with chlorination followed by nucleophilic substitution with the appropriate alcohol derivative. Advances in catalytic methods have improved the efficiency and yield of these reactions, making the compound more accessible for research purposes. Such advancements are crucial for accelerating the pace of pharmaceutical innovation.

Recent publications highlight the utility of this compound in designing novel ligands for receptor binding studies. The combination of electronic and steric effects provided by its structure allows for fine-tuning interactions with biological targets. For example, modifications at the chloro-substituted position can alter binding affinities while maintaining overall molecular integrity. This flexibility is invaluable for developing targeted therapies with minimal off-target effects.

The chemical properties of [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene also make it suitable for exploring new synthetic methodologies. Researchers have investigated its use in cross-coupling reactions, such as Suzuki-Miyaura couplings, to construct biaryl structures prevalent in many pharmaceuticals. These reactions often require precise control over reaction conditions to ensure high selectivity and yield. The compound's compatibility with such transformations underscores its versatility as a synthetic building block.

In conclusion, [(4-Chloro-3,3-dimethylbutoxy)methyl]benzene (CAS No. 1871518-79-4) represents a significant advancement in organic synthesis and pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in medicinal chemistry and drug discovery.